Cas no 953890-36-3 (Benzenemethanamine, α-[(2-fluorophenoxy)methyl]-)

• Product Name: Benzenemethanamine, α-[(2-fluorophenoxy)methyl]-
• CAS No: 953890-36-3
• MF: C₁₄H₁₄FNO
• MW: 231.265467166901
• CID: 5229652
• Update Time: 2026-03-07

Benzenemethanamine, α-[(2-fluorophenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, α-[(2-fluorophenoxy)methyl]-

• Inchi： 1S/C14H14FNO/c15-12-8-4-5-9-14(12)17-10-13(16)11-6-2-1-3-7-11/h1-9,13H,10,16H2
• InChI Key： YQMXYMOZEVGKEC-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1F)CC(C1C=CC=CC=1)N

Additional information on Benzenemethanamine, α-[(2-fluorophenoxy)methyl]-

Benzenemethanamine, α-[(2-fluorophenoxy)methyl]- (CAS No. 953890-36-3): A Comprehensive Overview

Benzenemethanamine, α-[(2-fluorophenoxy)methyl]- (CAS No. 953890-36-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This aromatic amine derivative is characterized by its unique structural features, which include a fluorinated phenoxy group and a benzylamine moiety. These characteristics contribute to its potential as a lead compound in the development of novel therapeutic agents.

The chemical structure of Benzenemethanamine, α-[(2-fluorophenoxy)methyl]- consists of a benzene ring linked to an amino group through a methylene bridge, with an additional substituent at the alpha position. The substituent is a fluorinated phenoxy group, which imparts specific pharmacological properties to the molecule. The presence of the fluorine atom in the phenoxy group can influence the compound's metabolic stability, lipophilicity, and binding affinity to various biological targets.

In recent years, there has been increasing interest in the use of fluorinated compounds in drug discovery due to their enhanced biological activity and improved pharmacokinetic profiles. Benzenemethanamine, α-[(2-fluorophenoxy)methyl]- has been studied for its potential as a scaffold for the development of new drugs targeting various diseases. For instance, research has shown that this compound can serve as a starting point for the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used in the treatment of depression and anxiety disorders.

One of the key advantages of Benzenemethanamine, α-[(2-fluorophenoxy)methyl]- is its ability to modulate serotonin levels in the brain. Serotonin is a neurotransmitter that plays a crucial role in regulating mood, sleep, and appetite. By enhancing serotonin levels or modulating serotonin receptors, compounds derived from Benzenemethanamine, α-[(2-fluorophenoxy)methyl]- can potentially offer therapeutic benefits for patients suffering from mood disorders.

Beyond its applications in psychiatry, Benzenemethanamine, α-[(2-fluorophenoxy)methyl]- has also shown promise in other areas of medicine. For example, recent studies have explored its potential as an antiviral agent against certain RNA viruses. The unique structural features of this compound may enable it to interfere with viral replication processes or inhibit viral entry into host cells. This makes it an attractive candidate for further investigation in the context of emerging viral threats.

In addition to its therapeutic potential, Benzenemethanamine, α-[(2-fluorophenoxy)methyl]- has been used as a building block in combinatorial chemistry and high-throughput screening (HTS) campaigns. Its modular structure allows for easy functionalization and modification, making it a valuable tool for generating diverse libraries of compounds for drug discovery purposes. Researchers can leverage this flexibility to explore a wide range of chemical space and identify novel hits with desired biological activities.

The synthesis of Benzenemethanamine, α-[(2-fluorophenoxy)methyl]- typically involves multi-step procedures that ensure high purity and yield. Common synthetic routes include nucleophilic substitution reactions and coupling reactions between appropriate precursors. Advances in synthetic methodologies have made it possible to produce this compound on both laboratory and industrial scales with high efficiency and reproducibility.

To further enhance its utility in pharmaceutical research, efforts have been made to optimize the physicochemical properties of Benzenemethanamine, α-[(2-fluorophenoxy)methyl]-. For example, modifications to improve solubility or reduce toxicity have been explored through techniques such as prodrug design or salt formation. These optimizations are crucial for advancing compounds from early-stage research into preclinical and clinical development.

Clinical trials involving derivatives of Benzenemethanamine, α-[(2-fluorophenoxy)methyl]- have shown promising results in terms of safety and efficacy. Phase I and II trials have demonstrated that these compounds are well-tolerated by patients and exhibit favorable pharmacokinetic profiles. Ongoing studies are focused on evaluating their therapeutic effects in larger patient populations and identifying optimal dosing regimens.

In conclusion, Benzenemethanamine, α-[(2-fluorophenoxy)methyl]- (CAS No. 953890-36-3) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive scaffold for the development of novel therapeutic agents targeting various diseases. As research continues to uncover new insights into its biological activities and mechanisms of action, this compound is likely to play an increasingly important role in advancing medical treatments and improving patient outcomes.